2-(8-azepan-1-yl-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-(2-methoxybenzyl)acetamide

• IUPAC Name: 2-[8-(azepan-1-yl)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-[(2-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C21H26N6O3/c1-30-17-9-5-4-8-16(17)14-23-18(28)15-27-21(29)26-13-10-22-19(20(26)24-27)25-11-6-2-3-7-12-25/h4-5,8-10,13H,2-3,6-7,11-12,14-15H2,1H3,(H,23,28)
• InChI Key: BRUSERQZHIVRDJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CN2C(=O)N3C=CN=C(C3=N2)N4CCCCCC4
• Molecular Formula: C21H26N6O3
• Molecular Weight: 410.5 g/mol
• CAS No.: 1251686-63-1

Description

2-(8-azepan-1-yl-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-(2-methoxybenzyl)acetamide is a useful research compound. Its molecular formula is C21H26N6O3 and its molecular weight is 410.478. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation for Biological Activities

• A series of compounds similar in structure to the queried chemical have been synthesized and evaluated for their positive inotropic activities, which are crucial for heart failure treatments. For example, one study synthesized a range of compounds and evaluated their ability to increase stroke volume in isolated rabbit heart preparations, identifying several with favorable activity compared to the standard drug Milrinone (Li et al., 2008).

• Another research focus is on the synthesis of novel compounds for potential antimicrobial and anticancer applications. For instance, novel heterocycles incorporating a thiadiazole moiety were synthesized and assessed for insecticidal activity against the cotton leafworm, highlighting the chemical's potential use in agricultural pest control (Fadda et al., 2017).

• Additionally, research has been conducted on the synthesis of novel bis[1,2,4]triazolo[3,4-b][1,3,4]oxadiazoles, and their antibacterial activity was evaluated against various Gram-positive and Gram-negative bacteria. This work indicates the potential pharmaceutical applications of such compounds in developing new antibacterial agents (Reddy et al., 2013).

Synthesis and Characterization for Chemical Properties

• The development of efficient synthesis methods for triazolobenzodiazepine analogues and their characterization highlights the ongoing interest in expanding the chemical libraries for potential pharmacological uses. One approach described involves Ugi four-component reaction followed by sequential click and N-arylation reactions, demonstrating the versatility of synthetic strategies in creating complex molecules (Asgari et al., 2019).